Cas no 881793-58-4 (3-(benzenesulfonyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one)

• Product Name: 3-(benzenesulfonyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one
• CAS No: 881793-58-4
• MF: C₁₈H₁₉NO₃S
• MW: 329.413363695145
• CID: 3093866
• PubChem ID: 6458098
• Update Time: 2025-04-21

3-(benzenesulfonyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydroquinolin-1(2H)-yl)-3-(phenylsulfonyl)propan-1-one
• AKOS003362370
• 3-(benzenesulfonyl)-1-(3,4-dihydro-2H-quinolin-1-yl)propan-1-one
• MLS000879163
• HMS2962K05
• F1821-0846
• 881793-58-4
• 3-(benzenesulfonyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one
• DTXSID401332600
• SMR000641209
• STK324488
• CHEMBL1450618

• Inchi： 1S/C18H19NO3S/c20-18(12-14-23(21,22)16-9-2-1-3-10-16)19-13-6-8-15-7-4-5-11-17(15)19/h1-5,7,9-11H,6,8,12-14H2
• InChI Key： NJLGMWUUELXFKA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(N1C2C=CC=CC=2CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 329.10856464Da
• Monoisotopic Mass: 329.10856464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.8Ų